![molecular formula C15H15NO3 B8524043 benzyl N-[(4-hydroxyphenyl)methyl]carbamate](/img/structure/B8524043.png)
benzyl N-[(4-hydroxyphenyl)methyl]carbamate
Cat. No. B8524043
M. Wt: 257.28 g/mol
InChI Key: DDULMAJJEKQKNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07973181B2
Procedure details
A solution of 4-hydroxybenzylamine (1 g, 8.1 mmol) in THF (20 ml) and water (20 ml) was cooled down to 0° C. with sodium hydroxide (357 mg, 8.9 mmol). Benzyl chloroformate (1.27 ml, 8.9 mmol) was added slowly and the reaction mixture was stirred at 0° C. for 1 h and at r.t. for 18 hours. Brine (20 ml) and ethyl acetate (20 mL) were added and the phases were separated. The aqueous phase was extracted with EtOAc (20 mL). The organic phase was dried over magnesium sulfate, filtered and concentrated to dryness to yield a light pink solid (2.45 g, 100%). 1H NMR (300 MHz, CDCl3), δ: 4.30 (2 H, d, J=5.8 Hz, CH2NH), 5.15 (2 H, s, OCH2), 6.67 (1 H, br. s, NH), 6.78 (2 H, d, J=8.5 Hz, Ar), 7.12 (2 H, d, J=8.1 Hz, Ar), 7.29-7.44 (5 H, m, Ar)
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][NH2:7])=[CH:4][CH:3]=1.[OH-].[Na+].Cl[C:13]([O:15][CH2:16][C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1)=[O:14].C(OCC)(=O)C>C1COCC1.O.[Cl-].[Na+].O>[CH2:16]([O:15][C:13](=[O:14])[NH:7][CH2:6][C:5]1[CH:8]=[CH:9][C:2]([OH:1])=[CH:3][CH:4]=1)[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1 |f:1.2,7.8.9|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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OC1=CC=C(CN)C=C1
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Name
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Quantity
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357 mg
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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1.27 mL
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Type
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reactant
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Smiles
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ClC(=O)OCC1=CC=CC=C1
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Step Three
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Name
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Brine
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Quantity
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20 mL
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Type
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solvent
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Smiles
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[Cl-].[Na+].O
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Conditions
Temperature
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Control Type
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AMBIENT
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at 0° C. for 1 h and at r.t. for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the phases were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous phase was extracted with EtOAc (20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC(NCC1=CC=C(C=C1)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.45 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 117.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
